Cas no 1248674-97-6 (1-Cyclopentylethane-1-thiol)

• Product Name: 1-Cyclopentylethane-1-thiol
• CAS No: 1248674-97-6
• MF: C₇H₁₄S
• MW: 130.251060962677
• CID: 5697775
• PubChem ID: 20211106
• Update Time: 2024-03-01

1-Cyclopentylethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL10371784
• EN300-1288096
• CS-0275649
• 1248674-97-6
• 1-CYCLOPENTYLETHANE-1-THIOL
• AKOS011927337
• Cyclopentanemethanethiol, α-methyl-
• 1-Cyclopentylethane-1-thiol

• Inchi： 1S/C7H14S/c1-6(8)7-4-2-3-5-7/h6-8H,2-5H2,1H3
• InChI Key： APMWMUIMKBKHLJ-UHFFFAOYSA-N
• SMILES： SC(C)C1CCCC1

Computed Properties

• Exact Mass: 130.08162162g/mol
• Monoisotopic Mass: 130.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 64.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 0.941±0.06 g/cm3(Predicted)
• Boiling Point: 177.9±9.0 °C(Predicted)
• pka: 10.91±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiols Alkylthiols